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Compound of Interest

Compound Name: Dibromoacetic Acid

Cat. No.: B109426

An in-depth analysis of the carcinogenicity of dibromoacetic acid (DBA) in animal models
reveals it to be a multi-organ carcinogen, with significant findings in both rats and mice. This
technical guide synthesizes data from key toxicological studies, outlines experimental
methodologies, and illustrates the proposed mechanisms of action.

Experimental Protocols

The primary data on the carcinogenicity of dibromoacetic acid comes from 2-year bioassays
conducted by the National Toxicology Program (NTP).[1][2]

1. Animal Models and Husbandry:

Species/Strain: Male and female F344/N rats and B6C3F1 mice were used.[2][3]

Group Size: Studies typically involved groups of 50 male and 50 female animals for each
dose level, including controls.[3][4]

Housing: Animals were housed under standard laboratory conditions with controlled
temperature, humidity, and a 12-hour light/dark cycle.

Diet: All animals had access to standard laboratory feed and drinking water ad libitum.

N

. Administration of Dibromoacetic Acid:
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Route of Exposure: DBA (greater than 99% pure) was administered to the animals in their
drinking water, mimicking a primary route of human exposure.[2][4]

Study Duration: The exposure period for the carcinogenicity studies was 2 years.[3]
Dose Levels:

o Rats (F344/N): 0 (control), 50, 500, and 1000 mg/L.[4] These concentrations corresponded
to average daily doses of approximately 2, 20, and 40 mg/kg for males and 2, 25, and 45
mg/kg for females.[4]

o Mice (B6C3F1): 0 (control), 50, 500, and 1000 mg/L.[4] These concentrations
corresponded to average daily doses of approximately 4, 45, and 87 mg/kg for males and
4, 35, and 65 mg/kg for females.[2][4]

. Endpoint Evaluation:

Clinical Observation: Animals were observed twice daily for clinical signs of toxicity. Body
weight and water consumption were monitored regularly.[5]

Pathology: At the end of the 2-year study, a complete necropsy was performed on all
animals. Tissues from all major organs were collected, preserved in 10% neutral buffered
formalin, and processed for microscopic examination.[1][6]

Carcinogenicity Data

DBA administration resulted in a significant increase in tumor incidence at multiple sites in both

rats and mice.[3][5]

Table 1: Carcinogenicity of Dibromoacetic Acid in F344/N Rats (2-Year Drinking Water Study)
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Dose Level .
Sex Organ/System Neoplasm Incidence
(mglL)
Abdominal Malignant
Male ] ) 0 0/50
Cavity Mesothelioma
50 1/50
500 5/50
1000 11/50
Hematopoietic Mononuclear
Female ] 0 10/50
System Cell Leukemia
50 16/50
500 19/50
1000 24/50

Source: Data synthesized from NTP Technical Report 537.[2][4][7]

Table 2: Carcinogenicity of Dibromoacetic Acid in B6C3F1 Mice (2-Year Drinking Water
Study)
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Dose Level .
Sex Organ Neoplasm Incidence
(mglL)
Hepatocellular
Male Liver Adenoma or 0 28/50
Carcinoma
50 40/50
500 47/50
1000 48/50
Male Liver Hepatoblastoma 0 0/50
50 3/50
500 20/50
1000 28/50
Alveolar/Bronchi
Male Lung olar Adenomaor O 11/50
Carcinoma
50 13/50
500 24/50
1000 23/50
Hepatocellular
Female Liver Adenoma or 0 10/50
Carcinoma
50 14/50
500 38/50
1000 45/50

Source: Data synthesized from NTP Technical Report 537.[2][4][7]
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Visualizations: Experimental Workflow and
Mechanistic Pathways

The following diagrams illustrate the experimental design and the proposed molecular
mechanisms underlying DBA's carcinogenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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